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Compound of Interest

Compound Name:
N-(2-fluorophenyl)-3-

phenoxypropanamide

CAS No.: 304888-73-1

Cat. No.: B5553603

Get Quote

Abstract & Physicochemical Profile
N-(2-fluorophenyl)-3-phenoxypropanamide is a synthetic small molecule characterized by

two aromatic domains (a fluorinated aniline ring and a phenoxy group) linked by a flexible

propanamide chain.[1]

Its structure dictates a low aqueous solubility profile due to the lack of ionizable groups at

physiological pH (neutral amide) and significant lipophilicity. Conversely, the polar aprotic

nature of the amide linker makes DMSO (Dimethyl sulfoxide) the ideal primary solvent.
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Property Value (Estimated) Implication for Handling

LogP (Lipophilicity) ~3.2 – 3.6

High permeability; prone to

non-specific binding to

plastics.

Aqueous Solubility < 50 µM (< 13 µg/mL)

High Risk: Will precipitate

("crash out") if diluted rapidly

into water.

DMSO Solubility > 50 mM (> 13 mg/mL) Excellent for stock solutions.

H-Bond Donors 1 (Amide NH)
Moderate polarity; stabilizes in

DMSO via H-bonding.

pKa Neutral
pH adjustment of buffer will not

significantly improve solubility.

Solubility Profile & Solvent Compatibility[2][3]
DMSO (Dimethyl Sulfoxide)
Status:Recommended Primary Solvent

Solubility Limit: Typically 50–100 mM (approx. 13–26 mg/mL).

Mechanism: DMSO disrupts the crystal lattice of the amide by acting as a strong H-bond

acceptor for the amide proton, effectively solvating the hydrophobic aromatic rings.

Storage: Stock solutions in DMSO are stable at -20°C for >6 months if protected from

moisture (DMSO is hygroscopic).

Water / Aqueous Buffers (PBS, Media)
Status:Poor Solvent (Antisolvent)

Solubility Limit: Kinetic solubility is likely 10–50 µM depending on the incubation time and

presence of proteins (e.g., BSA in media can solubilize the compound via binding).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5553603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Factor: Diluting a high-concentration DMSO stock (e.g., 10 mM) directly into water often

results in immediate formation of micro-precipitates, which can cause false negatives in

bioassays (loss of effective concentration) or false positives (aggregates disrupting

membranes).

Protocol 1: Preparation of Master Stock Solution
(DMSO)
Objective: Create a stable, high-concentration Master Stock (typically 10 mM or 20 mM) for

long-term storage.

Materials:

N-(2-fluorophenyl)-3-phenoxypropanamide (Solid powder)

Anhydrous DMSO (Grade: Cell Culture Tested, ≥99.9%)

Glass vials (Amber, borosilicate) – Avoid polystyrene plastics.

Vortex mixer and Sonicator bath.

Procedure:

Weighing: Accurately weigh 2.6 mg of the compound into a sterile amber glass vial.

Note: 2.6 mg corresponds to 10 µmol.

Solvent Calculation: To achieve a 10 mM (10 mmol/L) concentration, add 1.0 mL of

anhydrous DMSO.

Formula:

Dissolution:

Vortex vigorously for 30 seconds.

If visible particles remain, sonicate in a water bath at room temperature for 5–10 minutes.
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Visual Check: Solution must be optically clear.

Aliquot & Storage: Dispense into small aliquots (e.g., 50 µL) in polypropylene PCR tubes or

glass micro-inserts to avoid repeated freeze-thaw cycles. Store at -20°C.

Protocol 2: Aqueous Dilution (The "Intermediate
Step" Method)
Objective: Dilute the DMSO stock into aqueous media (e.g., cell culture media) while

preventing precipitation.

The Challenge: Direct addition of 100% DMSO stock to water creates a high local

concentration at the injection site, triggering precipitation. The Solution: Use an intermediate

dilution step or rapid dispersion.

Workflow Diagram: Precipitation-Free Dilution

10 mM DMSO Stock

Intermediate Dilution
(100x Conc. in 10% DMSO)

 1. Dilute 1:10 
 into Buffer/DMSO mix
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 Direct 1:1000 
 (Avoid)

Final Assay Buffer
(1x Conc., 0.1% DMSO)

 2. Dilute 1:100 
 into Assay Media

Click to download full resolution via product page

Figure 1: Step-wise dilution strategy to minimize kinetic precipitation shocks.

Step-by-Step Procedure:

Target: Final assay concentration of 10 µM in media (0.1% DMSO).

Prepare Intermediate (100x):

Take 10 µL of 10 mM Master Stock.

Add 90 µL of pure DMSO (or a 50:50 DMSO:Water mix if compound allows).
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Result: 1 mM solution in 100% DMSO.

Final Dilution:

Add 10 µL of the 1 mM Intermediate to 990 µL of pre-warmed (37°C) cell culture media.

Crucial: Vortex the media immediately upon addition.

Result: 10 µM compound in 1% DMSO. (Adjust ratios if 0.1% DMSO is required).

Protocol 3: Kinetic Solubility Assay (Turbidimetry)
Objective: Experimentally determine the solubility limit in your specific assay buffer.

Method:

Preparation: Prepare a 96-well clear plate with 190 µL of PBS (pH 7.4) per well.

Titration: Add DMSO stock (e.g., 20 mM) in increasing volumes (0.5 µL, 1.0 µL, etc.) to reach

concentrations from 1 µM to 200 µM. Keep DMSO constant at 1% if possible, or run a

DMSO-only control.

Incubation: Shake at room temperature for 2 hours.

Readout: Measure Absorbance at 620 nm (turbidity) or use a Nephelometer.

Analysis:

Plot OD620 vs. Concentration.

The inflection point where OD rises sharply indicates the solubility limit (precipitation

onset).
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Issue Probable Cause Corrective Action

Cloudiness upon dilution
"Crash out" due to low

aqueous solubility.

Reduce final concentration or

use the "Intermediate Dilution"

method (Protocol 2).

Loss of potency in bioassay
Compound adhered to plastic

tips/plates.

Use Low-Binding pipette tips

and plates. Add 0.01% Triton

X-100 or BSA to buffer.

DMSO freezes in storage Normal behavior (MP is 19°C).

Thaw completely at RT. Do not

heat >37°C to avoid

degradation.

Yellowing of Stock
Oxidation of the aniline/phenol

moiety.

Check purity via LC-MS.

Discard if degradation >5%.

Store under Nitrogen/Argon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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